(6-(2,2,2-Trifluoroethoxy)pyridin-2-yl)methanol

• Molecular Formula: C8H8F3NO2
• Molecular Weight: 207.15 g/mol
• IUPAC Name: [6-(2,2,2-trifluoroethoxy)pyridin-2-yl]methanol
• InChI: InChI=1S/C8H8F3NO2/c9-8(10,11)5-14-7-3-1-2-6(4-13)12-7/h1-3,13H,4-5H2
• InChI Key: MQNMMPHFZLKZLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)OCC(F)(F)F)CO

Description

(6-(2,2,2-Trifluoroethoxy)pyridin-2-yl)methanol is a useful research compound. Its molecular formula is C8H8F3NO2 and its molecular weight is 207.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of methyl 6-(2,2,2-trifluoroethoxy)picolinate (0.40 g, 1.69 mmol, Step-2) in tetrahydrofuran (17 mL) is added slowly lithium aluminum hydride (0.096 g, 2.53 mmol) at 0° C. The resulting mixture is stirred at room temperature for 1 hour. The reaction mixture is carefully quenched with 25% aqueous ammonia solution at 0° C. Then the mixture is diluted with dichloromethane (50 mL) and celite is added to the mixture. After stirring at room temperature for 1 hour, the mixture is filtrated through a pad of celite, and the filtrate is concentrated in vacuo to give 0.32 g (92% yield) of the title compound as a white solid. This material is used for the next reaction (Step-4) without further purification.